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Compound of Interest

Compound Name: Cordierite

Cat. No.: B072626 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling cordierite, a material valued in various scientific applications. Adherence to these

procedures will help mitigate risks and ensure proper disposal.

The primary hazard associated with cordierite is the inhalation of dust, particularly when

machining or handling it in a way that generates airborne particles.[1][2] Prolonged or repeated

exposure to respirable crystalline silica, which may be present in cordierite, can lead to lung

damage.[1]

Personal Protective Equipment (PPE) for Handling
Cordierite
A summary of recommended personal protective equipment is provided in the table below.
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Activity
Respiratory

Protection
Eye Protection Hand Protection Body Protection

General

Handling (Solid

Form)

Not generally

required if not

generating dust.

Safety glasses

with side shields.

[3][4]

Gloves are

beneficial to

prevent skin

abrasion during

prolonged

handling.[2]

Lab coat or other

suitable

protective

clothing.[3]

Cutting,

Grinding, or

Machining (Dry)

NIOSH/MSHA

approved

respirator (e.g.,

dust mask with

NPF of 10).[1][5]

Tightly fitting

safety goggles.

[6]

Neoprene or

nitrile rubber

gloves.[3]

Wear suitable

protective

clothing.[3]

Cutting,

Grinding, or

Machining (Wet)

Respirator may

still be required

based on

exposure

assessment.

Tightly fitting

safety goggles.

[6]

Neoprene or

nitrile rubber

gloves.[3]

Wear suitable

protective

clothing.[3]

Handling

Cordierite

Powder or Grog

Dust mask with a

normal protection

factor (NPF) of

10 (EN149) or

higher.[1]

Safety goggles to

prevent eye

irritation from

dust.[1]

Neoprene or

nitrile rubber

gloves.[3]

Lab coat or other

suitable

protective

clothing.[3]

Cleaning Spills of

Dry Material

NIOSH/MSHA

approved

respirator.[5]

Safety glasses or

goggles.[3]

Protective

gloves.[7]

Lab coat or other

suitable

protective

clothing.[3]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:
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Work in a well-ventilated area.[8] For activities that generate dust, such as dry machining,

use local exhaust ventilation.[2]

Consider machining cordierite "wet" using a water spray to minimize the creation of airborne

dust.[2]

Ensure that emergency eye wash stations are readily accessible.[3]

2. Handling:

Avoid all personal contact, including inhalation of dust.[4]

When handling, wear the appropriate PPE as outlined in the table above.

Avoid forming dust and aerosols.[8]

Do not eat, drink, or smoke in areas where cordierite is handled.[1]

Wash hands thoroughly with mild soap and water after handling and before breaks.[3][7]

3. Storage:

Store cordierite in a dry place.[2][7]

Keep containers tightly closed when not in use.[3]

Disposal Plan: Step-by-Step Disposal Procedures
1. Collection:

For spills of dry material, use methods that avoid generating dust, such as sweeping with a

vacuum cleaner.[1]

Collect waste material in a suitable, labeled container for disposal.[8]

2. Disposal:

Cordierite is generally considered a non-toxic, inert material.[2]
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Dispose of as non-toxic industrial waste in accordance with local, state, and federal

regulations.[2][3]

Do not let the product or collected dust enter drains or ground water.[3][8]

Preparation Handling Post-Handling
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Caption: Workflow for the safe handling and disposal of cordierite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cordierite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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